N-(5-chloro-2-methoxyphenyl)-N'-(2-fluorobenzyl)urea

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-3-[(2-fluorophenyl)methyl]urea
• InChI: InChI=1S/C15H14ClFN2O2/c1-21-14-7-6-11(16)8-13(14)19-15(20)18-9-10-4-2-3-5-12(10)17/h2-8H,9H2,1H3,(H2,18,19,20)
• InChI Key: MXZORBPXZASOKH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)NCC2=CC=CC=C2F
• Molecular Formula: C15H14ClFN2O2
• Molecular Weight: 308.73 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-N’-(2-fluorobenzyl)urea is an organic compound that belongs to the class of ureas Ureas are characterized by the presence of a carbonyl group attached to two amine groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-chloro-2-methoxyphenyl)-N’-(2-fluorobenzyl)urea typically involves the reaction of 5-chloro-2-methoxyaniline with 2-fluorobenzyl isocyanate. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, under reflux conditions. The reaction mixture is then purified using techniques such as recrystallization or column chromatography.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, would be necessary to maximize yield and purity. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-(5-chloro-2-methoxyphenyl)-N’-(2-fluorobenzyl)urea can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to form corresponding urea derivatives.

Reduction: Reduction reactions can lead to the formation of amine derivatives.

Substitution: Halogen atoms in the compound can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide (NaN3) or thiols.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield urea derivatives with additional oxygen-containing functional groups, while reduction may produce amine derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-methoxyphenyl)-N’-(2-fluorobenzyl)urea involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses.

Comparison with Similar Compounds

Similar Compounds

N-(4-chlorophenyl)-N’-(2-fluorobenzyl)urea: Similar structure but with a different substitution pattern.

N-(5-chloro-2-methoxyphenyl)-N’-(4-fluorobenzyl)urea: Similar structure with a different position of the fluorine atom.

N-(5-chloro-2-methoxyphenyl)-N’-(2-chlorobenzyl)urea: Similar structure with a different halogen substitution.

Uniqueness

N-(5-chloro-2-methoxyphenyl)-N’-(2-fluorobenzyl)urea is unique due to its specific substitution pattern, which may confer distinct chemical and biological properties. This uniqueness can be leveraged in the design of new compounds with tailored activities for specific applications.